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Compound of Interest

Compound Name: 2-Methylcyclohexanol

Cat. No.: B165396 Get Quote

Essential Safety and Handling Guide for 2-
Methylcyclohexanol
This guide provides immediate and essential safety protocols for handling 2-
Methylcyclohexanol in a laboratory setting. It is intended for researchers, scientists, and drug

development professionals to ensure safe operational procedures and proper disposal.

Understanding the Hazards
2-Methylcyclohexanol is a flammable liquid and vapor that can cause irritation to the skin,

eyes, and respiratory tract.[1][2] It is harmful if inhaled or swallowed.[1][2][3] Chronic exposure

may lead to liver damage.[1][2]

Table 1: Physical and Chemical Properties of 2-Methylcyclohexanol

Property Value

Appearance Colorless, viscous liquid[1]

Flash Point 58 °C (136.4 °F)[1][4]

Boiling Point 163 - 166 °C (325.4 - 330.8 °F)[4]

Lower Explosive Limit 1.30 vol %[4]
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Personal Protective Equipment (PPE)
Proper PPE is mandatory to prevent exposure when handling 2-Methylcyclohexanol.

Table 2: Recommended Personal Protective Equipment (PPE)

Protection Type Specification

Eye and Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles that comply with

OSHA's 29 CFR 1910.133 or European

Standard EN166.[1][4] A face shield may be

necessary where splashing is possible.[5]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[1][4] Nitrile gloves are

a suitable option, offering good resistance to

many solvents.

Respiratory Protection

Use only in a well-ventilated area or under a

chemical fume hood.[1][6] If exposure limits are

exceeded, use a NIOSH/MSHA or European

Standard EN 149 approved respirator.[4]

Safe Handling and Storage Procedures
Operational Plan:

Preparation:

Ensure a chemical fume hood is operational.

Have an eyewash station and safety shower readily accessible.[1][6]

Remove all sources of ignition from the work area, as 2-Methylcyclohexanol is
flammable.[1][4] Use spark-proof tools and explosion-proof equipment.[1][4]

Handling:
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Ground and bond containers when transferring the material to prevent static discharge.[4]

Avoid all personal contact, including inhalation of vapors.[7]

Do not eat, drink, or smoke in the handling area.[3]

Storage:

Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.[1][6]

Keep containers tightly closed when not in use.[1][6]

Store in a designated flammables area.[1] Incompatible materials to avoid include strong

oxidizing agents, acid chlorides, and acid anhydrides.[1][4]

Emergency and First Aid Procedures
Immediate response is critical in case of exposure.

Table 3: First Aid Measures

Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.[1][2]

Skin Contact

Immediately flush the skin with plenty of water

for at least 15 minutes while removing

contaminated clothing and shoes.[1][2] Seek

medical aid if irritation develops or persists.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1][2] Seek medical

attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[1][8]

[9]
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Spill and Disposal Plan
Proper containment and disposal are crucial to prevent environmental contamination and

ensure safety.

Spill Response:

Evacuate and Isolate: For a small spill, remove all ignition sources. For a large spill, isolate

the area for at least 50 meters (150 feet) in all directions.[5]

Ventilate: Ensure the area is well-ventilated.

Containment: Absorb the spill with an inert, non-combustible material such as sand, earth, or

vermiculite.[1][5] Do not use cellulose-based absorbents.[5]

Collection: Use clean, non-sparking tools to collect the absorbed material and place it into a

suitable, labeled container for disposal.[5]

Disposal:

Dispose of the waste material at an approved waste disposal plant.[3][4] All waste disposal

must be in accordance with local, state, and federal regulations.[7]

Workflow for Handling 2-Methylcyclohexanol
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Workflow for Handling 2-Methylcyclohexanol

1. Preparation
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Caption: This diagram outlines the key procedural steps for safely handling 2-
Methylcyclohexanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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